Cas no 141227-29-4 (1-(2-methoxyethyl)cyclobutan-1-ol)

• Product Name: 1-(2-methoxyethyl)cyclobutan-1-ol
• CAS No: 141227-29-4
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD31705436
• CID: 1310590
• PubChem ID: 15706982
• Update Time: 2025-11-02

1-(2-methoxyethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-(2-methoxyethyl)-
• 1-hydroxy-1-(2-methoxyethyl)cyclobutane
• 1-(2-methoxyethyl)cyclobutan-1-ol
• AB90481
• 141227-29-4
• SCHEMBL18963522

• MDL： MFCD31705436
• Inchi： 1S/C7H14O2/c1-9-6-5-7(8)3-2-4-7/h8H,2-6H2,1H3
• InChI Key： SSDFANZBCKYJTI-UHFFFAOYSA-N
• SMILES： OC1(CCOC)CCC1

Computed Properties

• Exact Mass: 130.09942
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Additional information on 1-(2-methoxyethyl)cyclobutan-1-ol

Comprehensive Guide to 1-(2-Methoxyethyl)cyclobutan-1-ol (CAS No. 141227-29-4): Properties, Applications, and Market Insights

1-(2-Methoxyethyl)cyclobutan-1-ol (CAS No. 141227-29-4) is a versatile organic compound with a unique molecular structure, combining a cyclobutane ring with a methoxyethyl side chain. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and industry professionals are increasingly interested in 1-(2-methoxyethyl)cyclobutan-1-ol synthesis, 1-(2-methoxyethyl)cyclobutan-1-ol properties, and its role in advanced chemical formulations.

The molecular formula of 1-(2-methoxyethyl)cyclobutan-1-ol is C₇H₁₄O₂, with a molecular weight of 130.18 g/mol. Its structure features a hydroxyl group attached to a cyclobutane ring, which is further substituted with a 2-methoxyethyl group. This unique arrangement contributes to its interesting physicochemical properties, including moderate polarity and good solubility in common organic solvents. The compound's 1-(2-methoxyethyl)cyclobutan-1-ol boiling point and 1-(2-methoxyethyl)cyclobutan-1-ol melting point make it suitable for various synthetic applications under mild conditions.

In pharmaceutical research, 1-(2-methoxyethyl)cyclobutan-1-ol serves as a valuable building block for drug discovery. Its structural features make it particularly interesting for developing novel central nervous system (CNS) active compounds and anti-inflammatory agents. Recent studies have explored its potential in creating 1-(2-methoxyethyl)cyclobutan-1-ol derivatives with enhanced biological activity, addressing the growing demand for new therapeutic options in neurology and immunology.

The agrochemical industry has also shown interest in 1-(2-methoxyethyl)cyclobutan-1-ol as a precursor for developing new crop protection agents. Its structural flexibility allows for the creation of compounds with potential insecticidal or fungicidal properties. Researchers are particularly focused on 1-(2-methoxyethyl)cyclobutan-1-ol applications in sustainable agriculture, aligning with current trends toward environmentally friendly pest control solutions.

From a synthetic chemistry perspective, 1-(2-methoxyethyl)cyclobutan-1-ol offers several advantages. The compound can be prepared through various routes, including the ring-opening of appropriate epoxide precursors or the reduction of corresponding ketones. Recent advancements in 1-(2-methoxyethyl)cyclobutan-1-ol preparation methods have focused on greener synthetic approaches, utilizing catalytic systems and minimizing waste generation.

The global market for 1-(2-methoxyethyl)cyclobutan-1-ol has shown steady growth, driven by increasing demand from pharmaceutical and specialty chemical sectors. Market analysts project continued expansion, particularly in Asia-Pacific regions, where research and development activities in fine chemicals are intensifying. Current 1-(2-methoxyethyl)cyclobutan-1-ol price trends reflect its growing importance as a specialty intermediate in various industries.

Quality control and analytical characterization are crucial aspects of working with 1-(2-methoxyethyl)cyclobutan-1-ol. Standard analytical techniques such as GC-MS, HPLC, and NMR spectroscopy are routinely employed to ensure purity and confirm structural identity. The compound's 1-(2-methoxyethyl)cyclobutan-1-ol spectral data (including ¹H and ¹³C NMR spectra) serve as important references for researchers and quality control laboratories.

Safety considerations for handling 1-(2-methoxyethyl)cyclobutan-1-ol follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper ventilation, personal protective equipment, and appropriate storage conditions are recommended. The compound's 1-(2-methoxyethyl)cyclobutan-1-ol safety data sheet provides comprehensive information for safe handling and disposal procedures.

Future research directions for 1-(2-methoxyethyl)cyclobutan-1-ol include exploring its potential in material science applications, particularly in polymer chemistry and functional materials development. The compound's unique structure may offer advantages in creating novel materials with specific mechanical or thermal properties. Additionally, ongoing investigations into 1-(2-methoxyethyl)cyclobutan-1-ol biological activity may uncover new therapeutic applications in the coming years.

For researchers and industry professionals seeking 1-(2-methoxyethyl)cyclobutan-1-ol suppliers, several specialty chemical manufacturers offer the compound in various quantities and purity grades. The selection of appropriate suppliers should consider factors such as quality consistency, technical support, and regulatory compliance. Recent developments in 1-(2-methoxyethyl)cyclobutan-1-ol production technologies have improved both yield and purity, making the compound more accessible for research and industrial applications.

In conclusion, 1-(2-methoxyethyl)cyclobutan-1-ol (CAS No. 141227-29-4) represents an important intermediate in modern chemical research and industrial applications. Its versatile structure, combined with growing interest from multiple sectors, ensures its continued relevance in scientific and industrial communities. As research progresses, new applications and synthetic methodologies for this interesting compound are likely to emerge, further expanding its utility across various fields of chemistry and materials science.